Cas no 1805218-53-4 (Ethyl 4-bromomethyl-2-cyano-5-mercaptophenylacetate)

• Product Name: Ethyl 4-bromomethyl-2-cyano-5-mercaptophenylacetate
• CAS No: 1805218-53-4
• MF: C₁₂H₁₂BrNO₂S
• MW: 314.198181152344
• CID: 4945570
• Update Time: 2025-06-15

Ethyl 4-bromomethyl-2-cyano-5-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-2-cyano-5-mercaptophenylacetate

• Inchi： 1S/C12H12BrNO2S/c1-2-16-12(15)5-8-4-11(17)9(6-13)3-10(8)7-14/h3-4,17H,2,5-6H2,1H3
• InChI Key： WSEWTKBTRBZLNC-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C#N)=C(C=C1S)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 2.5
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-bromomethyl-2-cyano-5-mercaptophenylacetate

Ethyl 4-bromomethyl-2-cyano-5-mercaptophenylacetate (CAS No. 1805218-53-4): A Comprehensive Overview

Ethyl 4-bromomethyl-2-cyano-5-mercaptophenylacetate (CAS No. 1805218-53-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and advanced chemical intermediates. Its molecular structure, featuring a combination of bromomethyl, cyano, and mercaptophenyl groups, makes it a versatile building block for synthetic chemists.

The Ethyl 4-bromomethyl-2-cyano-5-mercaptophenylacetate molecule is particularly interesting due to its ability to participate in a wide range of chemical reactions, including nucleophilic substitution, condensation, and coupling reactions. These reactivities make it an invaluable tool in the synthesis of more complex molecules, such as drug candidates and fine chemicals. The presence of the bromomethyl group provides a reactive site for further functionalization, while the cyano and mercaptophenyl groups contribute to the compound's overall stability and reactivity profile.

In recent years, there has been growing interest in the application of this compound in the development of pharmaceuticals. Its structural features are particularly relevant to the synthesis of bioactive molecules that target various disease pathways. For instance, studies have shown that derivatives of Ethyl 4-bromomethyl-2-cyano-5-mercaptophenylacetate exhibit potential as inhibitors of key enzymes involved in inflammatory responses and metabolic disorders. These findings highlight the compound's significance as a starting material for drug discovery programs.

The mercaptophenyl group in the molecule is particularly noteworthy for its ability to form coordination complexes with metals. This property has been exploited in various catalytic processes, where such complexes serve as efficient catalysts for organic transformations. Additionally, the cyano group can participate in metal coordination, further expanding the compound's utility in catalytic applications. These characteristics make Ethyl 4-bromomethyl-2-cyano-5-mercaptophenylacetate a valuable asset in both academic research and industrial chemical synthesis.

Recent advancements in synthetic methodologies have also enhanced the applicability of this compound. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient introduction of aryl and vinyl groups into the molecule, facilitating the creation of more complex derivatives. These methods have opened new avenues for exploring the pharmacological potential of compounds derived from Ethyl 4-bromomethyl-2-cyano-5-mercaptophenylacetate.

The bromomethyl group is another key feature that contributes to the compound's versatility. It serves as a convenient handle for introducing various functional groups through nucleophilic substitution reactions. This reactivity has been leveraged in the synthesis of peptidomimetics and other bioactive molecules where precise control over molecular architecture is essential. The ability to modify this group allows chemists to tailor the properties of derived compounds for specific applications.

In addition to its pharmaceutical applications, Ethyl 4-bromomethyl-2-cyano-5-mercaptophenylacetate has found utility in materials science and agrochemical research. Its structural motifs are present in various high-performance materials, including liquid crystals and conductive polymers. The ability to incorporate this compound into these materials enhances their functional properties, making them suitable for advanced technological applications.

The cyano group also plays a crucial role in determining the reactivity and selectivity of chemical transformations involving this compound. It can act as a leaving group in nucleophilic substitutions or participate in condensation reactions to form new carbon-carbon bonds. These reactions are fundamental to many synthetic pathways and highlight the importance of Ethyl 4-bromomethyl-2-cyano-5-mercaptophenylacetate as a synthetic intermediate.

Ongoing research continues to uncover new applications for this versatile compound. Investigations into its derivatives are yielding promising results in areas such as antiviral and anticancer therapies. The ability to modify its structure allows researchers to fine-tune its biological activity, leading to more effective therapeutic agents. These developments underscore the compound's significance as a building block for innovative drug design.

The synthesis of Ethyl 4-bromomethyl-2-cyano-5-mercaptophenylacetate itself is an intricate process that requires careful optimization to ensure high yields and purity. Advanced synthetic techniques, including flow chemistry and microwave-assisted reactions, have been employed to streamline these processes. Such innovations not only improve efficiency but also enhance scalability, making it more feasible for industrial applications.

In conclusion, Ethyl 4-bromomethyl-2-cyano-5-mercaptophenylacetate (CAS No. 1805218-53-4) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research progresses, new applications and derivatives are likely to emerge, further solidifying its importance in scientific and industrial contexts.